N-(4-{[2-(2-nitrophenoxy)acetyl]amino}phenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-[4-[[2-(2-nitrophenoxy)acetyl]amino]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H17N3O6/c27-22(14-31-20-8-4-2-6-18(20)26(29)30)24-16-9-11-17(12-10-16)25-23(28)21-13-15-5-1-3-7-19(15)32-21/h1-13H,14H2,(H,24,27)(H,25,28)
• InChI Key: SXXAYTQHQZVLNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C23H17N3O6
• Molecular Weight: 431.4 g/mol

Description

The compound “N-(4-{[2-(2-nitrophenoxy)acetyl]amino}phenyl)-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. It also has an amide group (-CONH2), which is a common functional group in biochemistry and pharmaceuticals. The presence of a nitrophenoxy group indicates that this compound might have interesting reactivity and properties.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide, nitro, and phenoxy groups. For example, the nitro group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be influenced by its functional groups and overall structure. For example, the presence of the amide group could allow for hydrogen bonding, which could affect the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses, and optimizing its synthesis. This could lead to new applications in areas such as pharmaceuticals, materials science, or chemical synthesis.